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Compound of Interest

Compound Name: Dimethyl-d6 Trisulfide

Cat. No.: B584904 Get Quote

This technical guide provides an in-depth overview of Dimethyl-d6 Trisulfide (DMTS-d6), a

deuterated isotropic analogue of Dimethyl Trisulfide (DMTS). This document is intended for

researchers, scientists, and drug development professionals, offering comprehensive data,

experimental protocols, and insights into its applications and the biological pathways of its non-

deuterated counterpart.

Core Compound Data
Dimethyl-d6 Trisulfide is primarily utilized as an internal standard in analytical chemistry for

the precise quantification of Dimethyl Trisulfide in various biological and environmental

samples.[1] Its physical and chemical properties are summarized below.

Property Value Reference

CAS Number 58069-93-5 [1][2][3]

Molecular Formula C₂D₆S₃ [1][2][3]

Molecular Weight 132.3 g/mol [1][2][3]

Synonyms Di(methyl-d3) Trisulfide [2][3]

Applications in Research and Drug Development
Dimethyl-d6 Trisulfide serves as a crucial tool in various research and development domains:
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Analytical Chemistry: It is widely used as an internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS),

and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Pharmacokinetic Studies: As a stable isotope-labeled internal standard, it is instrumental in

pharmacokinetic studies to accurately determine the concentration of DMTS in biological

matrices.

Tracer Compound: Its isotopic labeling allows it to be used as a tracer in metabolic studies to

investigate the fate of DMTS in biological systems.[1]

The non-deuterated form, Dimethyl Trisulfide, has been investigated for several therapeutic

applications, including:

Cyanide Antidote: DMTS acts as a sulfur donor to convert cyanide to the less toxic

thiocyanate.[1]

Anti-inflammatory Agent: Studies have shown its potential in reducing inflammation.

Neuropathic Pain Treatment: Research suggests its analgesic effects in models of

neuropathic pain.

Experimental Protocols
Quantification of Dimethyl Trisulfide in Blood using
Dimethyl-d6 Trisulfide as an Internal Standard by GC-MS
This protocol outlines a method for the determination of Dimethyl Trisulfide (DMTS) in whole

blood using Dimethyl-d6 Trisulfide (DMTS-d6) as an internal standard, followed by analysis

with Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Dimethyl Trisulfide (DMTS) standard

Dimethyl-d6 Trisulfide (DMTS-d6) internal standard solution (e.g., 10 mM in methanol)

Whole blood samples
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Deionized water

Methanol

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

Sample Preparation:

To 100 µL of whole blood, add 400 µL of deionized water to dilute the sample.

Spike the diluted sample with a known concentration of the Dimethyl-d6 Trisulfide
internal standard solution.

Extraction (Stir Bar Sorptive Extraction - SBSE):

Add a magnetic stir bar coated with polydimethylsiloxane (PDMS) to the sample vial.

Stir the sample at room temperature for a defined period (e.g., 60 minutes) to allow the

analytes to adsorb to the stir bar.

Remove the stir bar, gently dry it, and place it in a thermal desorption tube.

GC-MS Analysis:

Thermal Desorption: The analytes are thermally desorbed from the stir bar and transferred

to the GC inlet.

Gas Chromatography:

Injector Temperature: 250°C

Oven Temperature Program: Start at 40°C, hold for 1 minute, then ramp to 250°C at

20°C/min, and hold for 2 minutes.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometry:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor the following ions:

DMTS: m/z 126 (quantifier) and 94 (qualifier)

DMTS-d6: m/z 132 (quantifier) and 100 (qualifier)

Quantification:

Create a calibration curve by analyzing a series of DMTS standards of known

concentrations containing a fixed concentration of the DMTS-d6 internal standard.

Calculate the concentration of DMTS in the blood samples by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Signaling Pathways of Dimethyl Trisulfide
Disclaimer: The following information pertains to the non-deuterated Dimethyl Trisulfide

(DMTS). Dimethyl-d6 Trisulfide is typically used as a tool to study the pharmacokinetics and

mechanisms of DMTS.

DMTS has been shown to exert its biological effects through various signaling pathways. One

of the key pathways involves the activation of the Transient Receptor Potential Ankyrin 1

(TRPA1) ion channel.

Dimethyl Trisulfide
(DMTS) TRPA1 Ion Channelactivates Ca²⁺ Influxleads to Neuropeptide Release

(e.g., Substance P)

Analgesic Effects

Anti-inflammatory
Effects

Click to download full resolution via product page
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Caption: Signaling pathway of Dimethyl Trisulfide via TRPA1 activation.

Activation of the TRPA1 channel by DMTS leads to an influx of calcium ions (Ca²⁺) into sensory

neurons. This influx triggers the release of neuropeptides, such as Substance P, which are

involved in pain signaling and inflammation. The modulation of this pathway is thought to be

responsible for the observed analgesic and anti-inflammatory effects of DMTS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b584904?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US3299146A/en
https://www.evitachem.com/product/evt-1461937
https://www.chemicalbook.com/synthesis/dimethyl-trisulfide.htm
https://www.benchchem.com/product/b584904#dimethyl-d6-trisulfide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b584904#dimethyl-d6-trisulfide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b584904#dimethyl-d6-trisulfide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b584904#dimethyl-d6-trisulfide-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

